Cas no 126920-73-8 (Benzothiazole, 2,4-dichloro-7-methyl- (9CI))

• Product Name: Benzothiazole, 2,4-dichloro-7-methyl- (9CI)
• CAS No: 126920-73-8
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• CID: 897386
• PubChem ID: 21570101
• Update Time: 2025-04-19

Benzothiazole, 2,4-dichloro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,4-dichloro-7-methyl- (9CI)
• 2,7-dichloro-4-methyl-benzothiazole

• Inchi： 1S/C8H5Cl2NS/c1-4-2-3-5(9)6-7(4)12-8(10)11-6/h2-3H,1H3
• InChI Key： LELHGIDYEICASF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C2C=1N=C(S2)Cl

Computed Properties

• Exact Mass: 216.95215
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles